Cas no 2308474-87-3 (1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-3-hydroxypiperidine-3-carboxylic acid)

• Product Name: 1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-3-hydroxypiperidine-3-carboxylic acid
• CAS No: 2308474-87-3
• MF: C₂₆H₃₀N₂O₆
• MW: 466.526207447052
• CID: 6462058
• PubChem ID: 165586047
• Update Time: 2025-05-20

1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-3-hydroxypiperidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-3-hydroxypiperidine-3-carboxylic acid
• EN300-1575122
• 2308474-87-3
• 1-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanoyl]-3-hydroxypiperidine-3-carboxylic acid

• Inchi： 1S/C26H30N2O6/c1-2-17(14-23(29)28-13-7-12-26(33,16-28)24(30)31)27-25(32)34-15-22-20-10-5-3-8-18(20)19-9-4-6-11-21(19)22/h3-6,8-11,17,22,33H,2,7,12-16H2,1H3,(H,27,32)(H,30,31)/t17-,26?/m0/s1
• InChI Key： IMGAOGGEBQHHJB-WFFHQLTOSA-N
• SMILES： OC1(C(=O)O)CN(C(C[C@H](CC)NC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)CCC1

Computed Properties

• Exact Mass: 466.21038668g/mol
• Monoisotopic Mass: 466.21038668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 738
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 116Ų

Additional information on 1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-3-hydroxypiperidine-3-carboxylic acid

Introduction to 1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-3-hydroxypiperidine-3-carboxylic acid (CAS No. 2308474-87-3)

The compound 1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-3-hydroxypiperidine-3-carboxylic acid, identified by its CAS number 2308474-87-3, represents a significant advancement in the field of medicinal chemistry. This intricate molecular structure, featuring a piperidine core and a fluorenylmethoxycarbonyl (Fmoc) protected amine moiety, has garnered considerable attention due to its potential applications in drug development and synthetic biology.

At the heart of this compound lies its stereochemical configuration, specifically the (3S)-configuration of the piperidine ring. This chirality is not merely a structural feature but a critical determinant of its biological activity. The presence of a hydroxypiperidine side chain further enhances its versatility, making it a valuable intermediate in the synthesis of more complex pharmacophores. The Fmoc protection on the amine group is particularly noteworthy, as it allows for controlled and predictable reactions during peptide and protein synthesis, underscoring its utility in biotechnological applications.

Recent research has highlighted the importance of fluorene derivatives in medicinal chemistry due to their enhanced photophysical properties and stability. The incorporation of a fluorenylmethoxycarbonyl group into this compound not only improves its synthetic utility but also opens avenues for exploring photodynamic therapies and fluorescent probes. These attributes make it an attractive candidate for further investigation in fields such as bioimaging and drug delivery systems.

The pentanoyl moiety in the molecular structure contributes to the compound's hydrophobicity, which can be leveraged to enhance membrane permeability and improve oral bioavailability. This characteristic is particularly relevant in drug design, where optimizing pharmacokinetic profiles is essential for therapeutic efficacy. Additionally, the hydroxypiperidine group introduces a polar interaction site, which can be exploited to enhance binding affinity with biological targets.

In the context of current pharmaceutical research, this compound aligns with the growing trend toward designing multifunctional molecules that combine therapeutic activity with improved pharmacological properties. The combination of chirality, protected functional groups, and hydrophobic/hydrophilic balance makes it a promising scaffold for developing novel drugs targeting various diseases. For instance, studies have suggested that piperidine derivatives exhibit potential in modulating enzyme activity and receptor binding, areas where this compound could offer new insights.

The synthetic pathways involving 1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-3-hydroxypiperidine-3-carboxylic acid are also of significant interest. The use of advanced catalytic methods and asymmetric synthesis techniques allows for high enantioselectivity and yield, which are crucial for large-scale production. Such methodologies not only reduce costs but also minimize environmental impact, aligning with sustainable chemistry principles.

From a broader perspective, this compound exemplifies the intersection of organic chemistry and biochemistry in addressing complex biological challenges. Its structural features provide a rich platform for exploring structure-activity relationships (SAR), enabling researchers to fine-tune its properties for specific applications. The integration of computational modeling with experimental validation has further accelerated the discovery process, allowing for rapid screening of derivatives with enhanced potency or selectivity.

The role of CAS No. 2308474-87-3 as a reference point in scientific literature cannot be overstated. It serves as a benchmark for comparing new compounds and facilitates database searches across academic and industrial research projects. This standardized identification ensures that researchers worldwide can access and share information seamlessly, fostering collaboration and innovation.

Future directions in the study of this compound may include exploring its role in drug repurposing—leveraging existing biological knowledge to identify new therapeutic uses—or investigating its potential as a chiral catalyst or ligand in asymmetric synthesis. The versatility of its core structure suggests that modifications could yield compounds with applications ranging from agrochemicals to advanced materials science.

In conclusion, 1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-3-hydroxypiperidine-3-carboxylic acid (CAS No. 2308474-87-3) stands as a testament to the ingenuity of modern medicinal chemistry. Its unique structural features, combined with its synthetic accessibility and potential biological activities, position it as a cornerstone in ongoing research efforts aimed at developing next-generation therapeutics. As scientific understanding evolves, so too will the applications and implications of this remarkable compound.